N-[(5-phenyl-2-furyl)methyl]-2-propen-1-amine hydrochloride

• IUPAC Name: N-[(5-phenylfuran-2-yl)methyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C14H15NO.ClH/c1-2-10-15-11-13-8-9-14(16-13)12-6-4-3-5-7-12;/h2-9,15H,1,10-11H2;1H
• InChI Key: NABKYNVVSVFRBO-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCC1=CC=C(O1)C2=CC=CC=C2.Cl
• Molecular Formula: C14H16ClNO
• Molecular Weight: 249.73 g/mol

Description

N-[(5-phenyl-2-furyl)methyl]-2-propen-1-amine hydrochloride, also known as FP-MPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(5-phenyl-2-furyl)methyl]-2-propen-1-amine hydrochloride is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer development. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in cellular energy homeostasis and has been implicated in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and vasodilation. In cancer cells, this compound has been shown to induce apoptosis through the activation of caspases and the upregulation of pro-apoptotic proteins. In cardiovascular cells, this compound has been shown to induce vasodilation through the activation of endothelial nitric oxide synthase (eNOS) and the production of nitric oxide (NO).

Advantages and Limitations for Lab Experiments

N-[(5-phenyl-2-furyl)methyl]-2-propen-1-amine hydrochloride has several advantages for lab experiments, including its high potency and selectivity for certain targets. However, this compound also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-[(5-phenyl-2-furyl)methyl]-2-propen-1-amine hydrochloride, including the development of more potent and selective analogs, the investigation of its potential as a treatment for various diseases, and the exploration of its mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo and in clinical trials.

Scientific Research Applications

N-[(5-phenyl-2-furyl)methyl]-2-propen-1-amine hydrochloride has been studied for its potential therapeutic applications in various fields, including cancer research, neurological disorders, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, this compound has been investigated for its potential neuroprotective effects and ability to improve cognitive function. In cardiovascular diseases, this compound has been studied for its vasodilatory effects and potential as a treatment for hypertension.